Cas no 148257-97-0 (Methanone, 1,4-phenylenebis[[4-(bromomethyl)phenyl]-)
148257-97-0 structure
Product Name:Methanone, 1,4-phenylenebis[[4-(bromomethyl)phenyl]-
CAS No:148257-97-0
MF:C22H16Br2O2
MW:472.169244766235
CID:2778428
Update Time:2023-08-07
Methanone, 1,4-phenylenebis[[4-(bromomethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- Methanone, 1,4-phenylenebis[[4-(bromomethyl)phenyl]-
- 1,4-Bis[4-(bromomethyl)benzoyl]benzene
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- Inchi: 1S/C22H16Br2O2/c23-13-15-1-5-17(6-2-15)21(25)19-9-11-20(12-10-19)22(26)18-7-3-16(14-24)4-8-18/h1-12H,13-14H2
- InChI Key: PRPLRXTVYLOJNZ-UHFFFAOYSA-N
- SMILES: BrCC1C=CC(=CC=1)C(C1C=CC(=CC=1)C(C1C=CC(CBr)=CC=1)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 425
- XLogP3: 5.7
- Topological Polar Surface Area: 34.1
Methanone, 1,4-phenylenebis[[4-(bromomethyl)phenyl]- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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